(2Z)-4-chloro-2-(3-methyl-1,3-benzothiazol-2-ylidene)-3-oxobutanenitrile
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Description
Scientific Research Applications
Synthesis of Heterocycles
Compounds similar to "(2Z)-4-chloro-2-(3-methyl-1,3-benzothiazol-2-ylidene)-3-oxobutanenitrile" are key intermediates in the synthesis of diverse benzothiazole derivatives. These heterocyclic compounds are synthesized through reactions with various nucleophiles, such as aniline, hydrazine hydrate, and ethanolamine, showcasing their utility in constructing complex organic molecules with potential biological activities (Zaki, Fadda, Samir, & Amer, 2006).
Development of Colorimetric Probes
Benzothiazole derivatives have been explored for their application in developing colorimetric probes for metal ions. A notable study described the synthesis of 2-azahetaryl-2-(oxoindolin-2-ylidene)acetonitriles as sensitive probes for Zn2+, indicating their potential in environmental monitoring and biochemical assays. These probes exhibit high sensitivity and selectivity towards Zn2+, with detailed structural and photophysical characterization supporting their application (Shcherban et al., 2022).
Photophysical Studies and Solar Cell Applications
The design and synthesis of functionalized unsymmetrical benzothiazole squaraine dyes demonstrate the application of benzothiazole derivatives in harvesting near-IR light. These dyes, studied through DFT/TDDFT calculations, show intense and wide absorption bands in the red/NIR wavelength region, highlighting their utility in dye-sensitized solar cells (DSSCs) and photophysical studies. This research underscores the potential of such compounds in renewable energy technologies (Kim et al., 2010).
Antimicrobial and Anticancer Agents
Benzothiazole-based compounds are investigated for their antimicrobial and anticancer activities. Novel synthetic pathways have led to the development of compounds exhibiting promising activities against various cancer cell lines and microbial strains. These findings suggest the potential of benzothiazole derivatives in medicinal chemistry for the development of new therapeutic agents (Rashid, Husain, & Mishra, 2012).
properties
IUPAC Name |
(2Z)-4-chloro-2-(3-methyl-1,3-benzothiazol-2-ylidene)-3-oxobutanenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2OS/c1-15-9-4-2-3-5-11(9)17-12(15)8(7-14)10(16)6-13/h2-5H,6H2,1H3/b12-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VERRKXDKAXNOQK-WQLSENKSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2SC1=C(C#N)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN\1C2=CC=CC=C2S/C1=C(/C#N)\C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-(3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-3-oxobutanenitrile |
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